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carboxylate

Cat. No.: B1316847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

synthetic methodology for Methyl 5-methoxypyridine-2-carboxylate (CAS No: 29681-39-8), a

key intermediate in various chemical syntheses. The information is presented to facilitate its

use in research, development, and drug discovery applications.

Spectroscopic Data
The following tables summarize the available spectroscopic data for Methyl 5-
methoxypyridine-2-carboxylate, providing a detailed fingerprint for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not available in

search results
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Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm Assignment

Data not available in search results

Note: Specific ¹H and ¹³C NMR data for Methyl 5-methoxypyridine-2-carboxylate were not

found in the performed searches. Researchers should consider acquiring this data

experimentally for full structural confirmation.

Infrared (IR) Spectroscopy
Table 3: IR Spectroscopic Data

Wavenumber (cm⁻¹) Interpretation

Data not available in search results

Note: Specific IR data for Methyl 5-methoxypyridine-2-carboxylate were not found in the

performed searches. Expected characteristic peaks would include C=O stretching for the ester

and C-O stretching for the methoxy group and the ester.

Mass Spectrometry (MS)
Table 4: Mass Spectrometry Data

m/z Interpretation

Data not available in search results

Note: Specific mass spectrometry data for Methyl 5-methoxypyridine-2-carboxylate were not

found in the performed searches. The expected molecular ion peak [M]⁺ would be

approximately 167.16 g/mol .

Experimental Protocols
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A detailed experimental protocol for the synthesis of Methyl 5-methoxypyridine-2-
carboxylate is crucial for its reliable preparation in a laboratory setting. The synthesis typically

involves two main stages: the synthesis of the parent carboxylic acid and its subsequent

esterification.

Synthesis of 5-Methoxypyridine-2-carboxylic acid
A common route to 5-substituted picolinic acids involves the diazotization of an aminopyridine

precursor followed by nucleophilic substitution and subsequent oxidation of a methyl group.

Esterification of 5-Methoxypyridine-2-carboxylic acid
The conversion of 5-Methoxypyridine-2-carboxylic acid to its methyl ester, Methyl 5-
methoxypyridine-2-carboxylate, can be achieved through standard esterification methods.

One common and effective method is the Fischer-Speier esterification.

Protocol: Fischer-Speier Esterification

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 5-

Methoxypyridine-2-carboxylic acid in an excess of anhydrous methanol.

Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated

sulfuric acid or hydrochloric acid, to the solution.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up: After completion, cool the reaction mixture to room temperature. Neutralize the

excess acid with a suitable base, such as a saturated aqueous solution of sodium

bicarbonate.

Extraction: Extract the aqueous layer with an appropriate organic solvent, for example, ethyl

acetate or dichloromethane.

Purification: Combine the organic layers, dry over an anhydrous drying agent (e.g., sodium

sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced pressure.

The crude product can be further purified by column chromatography on silica gel or by

recrystallization to yield pure Methyl 5-methoxypyridine-2-carboxylate.
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Logical Workflow for Synthesis
The synthesis of Methyl 5-methoxypyridine-2-carboxylate follows a logical progression from

a readily available starting material to the final product. This workflow can be visualized as

follows:

Starting Material
(e.g., 2-Amino-5-methylpyridine) Diazotization & Hydrolysis 2-Hydroxy-5-methylpyridine Methylation 5-Methoxy-2-methylpyridine Oxidation 5-Methoxypyridine-2-carboxylic acid Esterification Methyl 5-methoxypyridine-2-carboxylate

Click to download full resolution via product page

To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of Methyl 5-
methoxypyridine-2-carboxylate: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1316847#spectroscopic-data-for-methyl-
5-methoxypyridine-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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